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Compound Focus: N,N-Dimethyl-13C2-formamide

CAS No.: 117880-10-1

Cat. No.: S1492594

Confirmation of the Compound

The compound N,N-Dimethyl-13C2-formamide (CAS 117880-10-1) is a known substance used in
research. Its molecular formula is C(13C)2H7NO, indicating that the two carbon atoms in the dimethylamide
group are carbon-13 isotopes [1]. This confirms that synthesis of this labeled compound is a recognized

endeavor in the field, though a public protocol is not readily available in the current search results.

Potential Synthetic Approaches

Although a direct protocol was not found, the search results point to two general methods for synthesizing
standard (non-labeled) DMF. The table below summarizes these methods, which could theoretically be

adapted using carbon-13 labeled starting materials.

Method Description Key Points

Carbonylation One-Step [2] Direct reaction of Most advanced industrial method;
dimethylamine with uses sodium methoxide catalyst; high
carbon monoxide. purity (98%); no water byproduct;

requires high pressure.
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Method Description
Methanol/Ammonia/Carbon Simplified process using
Monoxide One-Step [2] methanol, ammonia, and

carbon monoxide.

Suggested Path Forward

Given the absence of a direct protocol, here are practical steps you can take to locate the specialized

information you need:

¢ Consult Specialized Databases: Search in-depth synthetic chemistry databases such as SciFinder-

Key Points

Reduces raw material costs; highly
spontaneous and exothermic
reaction; acid/base center strength
critical for selectivity.

n or Reaxys. These platforms are more likely to contain detailed procedures for isotopically labeled

compounds.

¢ Review Patent Literature: Industrial synthesis methods are often detailed in patents. A search on
patent databases using the CAS number (117880-10-1) or the compound name could yield a viable

process.

e Adapt Existing Methods: The core challenge would be to adapt one of the established methods, like
the carbonylation one-step process, by using 13C-labeled carbon monoxide (13CO) as a precursor.

The following diagram illustrates the logical workflow for planning the synthesis of N,N-Dimethyl-13C2-

formamide based on the information gathered:
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Workflow for planning the synthesis of N,N-Dimethyl-13C2-formamide

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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